Cas no 918152-55-3 (Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester)

Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester structure
918152-55-3 structure
Product Name:Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester
CAS No:918152-55-3
MF:C14H16O2
MW:216.275644302368
CID:779129
PubChem ID:71427739
Update Time:2025-04-19

Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2,2-dimethyl-, (4-ethynylphenyl)methyl ester
    • (4-ethynylphenyl)methyl 2,2-dimethylpropanoate
    • 918152-55-3
    • DTXSID10846476
    • Inchi: 1S/C14H16O2/c1-5-11-6-8-12(9-7-11)10-16-13(15)14(2,3)4/h1,6-9H,10H2,2-4H3
    • InChI Key: ACTGXDLGYBZZBV-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(C#C)=CC=1)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 216.115029749g/mol
  • Monoisotopic Mass: 216.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų
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